Cas no 108403-43-6 (β-D-Xylopyranoside, (2S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-7-hydroxy-2H-1-benzopyran-5-yl, 2-(4-hydroxybenzoate))

• Product Name: β-D-Xylopyranoside, (2S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-7-hydroxy-2H-1-benzopyran-5-yl, 2-(4-hydroxybenzoate)
• CAS No: 108403-43-6
• MF: C₂₇H₂₆O₁₁
• MW: 526.488749027252
• CID: 226485
• Update Time: 2024-03-01

β-D-Xylopyranoside, (2S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-7-hydroxy-2H-1-benzopyran-5-yl, 2-(4-hydroxybenzoate) Chemical and Physical Properties

Names and Identifiers

• b-D-Xylopyranoside,(2S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-7-hydroxy-2H-1-benzopyran-5-yl,2-(4-hydroxybenzoate)
• b-D-Xylopyranoside,2-(3,4-dihydroxyphenyl)-3,4-dihydro-7-hydroxy-2H-1-benzopyran-5-yl,2-(4-hydroxybenzoate), (S)-
• Viscutin 1
• β-D-Xylopyranoside, (2S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-7-hydroxy-2H-1-benzopyran-5-yl, 2-(4-hydroxybenzoate)

• Inchi： 1S/C27H26O11/c28-15-4-1-13(2-5-15)26(34)38-25-24(33)20(32)12-35-27(25)37-23-11-16(29)10-22-17(23)6-8-21(36-22)14-3-7-18(30)19(31)9-14/h1-5,7,9-11,20-21,24-25,27-33H,6,8,12H2
• InChI Key： TXPZFODNQVHXLF-UHFFFAOYSA-N
• SMILES： OC1C(O)C(OC(C2C=CC(O)=CC=2)=O)C(OC2C3=C(OC(C4C=C(O)C(O)=CC=4)CC3)C=C(O)C=2)OC1

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• XLogP3: 1.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides